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Abstract
Silicon tetraiodide (SiI₄) is a highly reactive, moisture-sensitive solid with significant

applications in organic synthesis and the manufacturing of high-purity silicon. Its utility,

however, is matched by considerable health hazards primarily stemming from its violent

reaction with water, which produces corrosive hydrogen iodide (HI) and silicic acid. This

technical guide provides an in-depth analysis of the hazards associated with silicon
tetraiodide exposure. It consolidates available toxicological information, outlines detailed

experimental protocols for hazard assessment based on international guidelines, and presents

visual diagrams to elucidate key concepts. Due to a lack of specific quantitative toxicity data for

silicon tetraiodide, this guide also evaluates the hazards of its principal hydrolysis product,

hydrogen iodide, to provide a comprehensive risk assessment.

Chemical and Physical Properties
Silicon tetraiodide is a white crystalline solid at room temperature.[1] It is characterized by its

high reactivity, particularly with water and other protic solvents.[1][2][3]
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Property Value Reference

Chemical Formula SiI₄ [3][4]

Molar Mass 535.703 g/mol [4]

Appearance White crystalline solid [1]

Melting Point 120.5 °C [5]

Boiling Point 287.4 °C [5]

Solubility

Reacts violently with water;

soluble in some organic

solvents.

[5]

Known Hazards and GHS Classification
Silicon tetraiodide is classified as a hazardous substance due to its corrosive and toxic

properties.[4] The primary hazard is its rapid and violent reaction with water, including moisture

in the air and tissues, to form hydroiodic acid (HI), which is a strong, corrosive acid.[1][2]

GHS Hazard Statements:

H301: Toxic if swallowed[4]

H311: Toxic in contact with skin[4]

H314: Causes severe skin burns and eye damage[4]

H317: May cause an allergic skin reaction[4]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled[4]

The primary mechanism of toxicity is the corrosive action of hydroiodic acid on skin, eyes, and

the respiratory tract.[1] Inhalation can lead to chemical pneumonitis, an inflammation of the

lungs.[1]

Quantitative Toxicity Data
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Specific quantitative toxicity data, such as LD50 (median lethal dose) and LC50 (median lethal

concentration) values, for silicon tetraiodide are not readily available in the reviewed

literature. The hazard assessment is therefore largely based on its corrosive properties and the

known toxicity of its hydrolysis products.

Toxicity of Hydrolysis Products
The immediate and most significant hazard from silicon tetraiodide exposure is the formation

of hydrogen iodide (HI) upon contact with moisture.

Substance Parameter Value Species Reference

Hydrogen Iodide

(gas)
LC50 (inhalation) 1430 ppm / 4h Rat

Hydrogen Iodide

(gas)
IDLH 35 ppm

Human

(extrapolated)
[6]

Note: The IDLH (Immediately Dangerous to Life or Health) value is based on the lethality of the

closely related hydrogen bromide (HBr), as HI is expected to have similar or greater toxicity.[6]

Experimental Protocols for Hazard Assessment
Standardized testing protocols, such as those established by the Organisation for Economic

Co-operation and Development (OECD), are crucial for evaluating the hazards of chemical

substances. The following sections detail the methodologies for assessing the key hazards of

silicon tetraiodide.

Skin Corrosion/Irritation
OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test

Method[7][8][9][10][11]

This in vitro method is a validated alternative to animal testing for assessing skin corrosivity.

Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model. Corrosive substances penetrate the stratum corneum and are
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cytotoxic to the underlying cell layers. Cell viability is measured relative to a negative control.

[7][9]

Methodology:

Tissue Preparation: Reconstituted human epidermis tissue models are equilibrated in a

chemically defined medium.

Test Substance Application: A precise amount of silicon tetraiodide (as a fine powder) is

applied uniformly to the surface of the tissue culture. Due to its reactivity with water, the

application must be performed in a controlled, low-humidity environment.

Exposure: The tissues are exposed to the test substance for specific time points (e.g., 3

minutes, 1 hour, and 4 hours).[8]

Viability Assessment: After exposure, the tissues are rinsed to remove the test substance.

Cell viability is then determined using a quantitative assay, typically the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures

mitochondrial activity.

Data Analysis: The cell viability of the treated tissues is compared to that of negative

controls. A substance is classified as corrosive if the cell viability falls below a certain

threshold at a specific time point.

Serious Eye Damage/Eye Irritation
OECD Test Guideline 405: Acute Eye Irritation/Corrosion[3][12][13][14][15]

Due to the known corrosive nature of silicon tetraiodide from its reaction with water, in vivo

testing should be avoided if possible. A weight-of-evidence approach, including results from in

vitro skin corrosion tests, should be used first.[3] If testing is deemed essential, the following

protocol is followed with strict adherence to animal welfare guidelines.

Principle: The test substance is applied in a single dose to the eye of an experimental animal

(typically an albino rabbit), with the untreated eye serving as a control. The degree of

irritation or corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.[12]

Methodology:
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Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes

are examined to ensure no pre-existing irritation.

Test Substance Application: A single dose of silicon tetraiodide (e.g., 0.1 mL of a solution

in a non-aqueous, non-irritating solvent, or a specific weight of the solid) is instilled into the

conjunctival sac of one eye. The other eye remains untreated.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[14]

Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored

according to a standardized system.

Data Analysis: The scores for each observation point are used to classify the substance's

eye irritation potential. Substances causing irreversible eye damage are classified as

causing serious eye damage.

Acute Inhalation Toxicity
OECD Test Guideline 403: Acute Inhalation Toxicity[16][17][18][19]

Given that silicon tetraiodide reacts with moisture to produce highly toxic hydrogen iodide

gas, this test is critical for understanding the risks of airborne exposure.

Principle: Animals (typically rats) are exposed to the test substance as a gas, vapor, or

aerosol for a defined period (usually 4 hours). The concentration that is lethal to 50% of the

test animals (LC50) is determined.[17][19]

Methodology:

Animal Selection and Preparation: Healthy, young adult rats of a single sex (usually

females) are used.

Exposure System: A dynamic inhalation exposure chamber is used to maintain a constant

and uniform concentration of the test substance in the air. Due to the reactivity of silicon
tetraiodide, a dry air supply is essential.

Exposure: Animals are exposed to various concentrations of silicon tetraiodide aerosol

for a 4-hour period.
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Observation: Following exposure, the animals are observed for at least 14 days for signs

of toxicity and mortality.[16][19] Body weight is recorded weekly.

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Data Analysis: The LC50 value and its confidence intervals are calculated using

appropriate statistical methods.

Signaling Pathways and Logical Relationships
Due to the rapid and direct corrosive action of silicon tetraiodide's hydrolysis products,

specific biological signaling pathways are less relevant than the immediate chemical-induced

cellular destruction. The primary mechanism of toxicity is direct cell death (necrosis) caused by

the strong acidic and dehydrating properties of hydroiodic acid.

Logical Relationship of Hazard Progression
The following diagram illustrates the logical progression of events following silicon tetraiodide
exposure.
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Caption: Logical flow of silicon tetraiodide's hazard mechanism.

Experimental Workflow for In Vitro Skin Corrosion
Testing
The following diagram outlines the key steps in the OECD 431 in vitro skin corrosion test.
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Caption: Workflow for OECD 431 in vitro skin corrosion test.

Handling, Storage, and Emergency Procedures
Handling: Use in a well-ventilated area, preferably in a fume hood, with appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face

shield.[20] Avoid breathing dust.

Storage: Store in a cool, dry, well-ventilated area away from moisture and incompatible

substances.[20] Keep containers tightly closed.

First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

Conclusion
Silicon tetraiodide presents significant health hazards, primarily due to its high reactivity with

water to form corrosive hydroiodic acid. The primary risks are severe burns to the skin and

eyes and damage to the respiratory tract upon inhalation. While specific quantitative toxicity

data for silicon tetraiodide is lacking, the known corrosive nature of the compound and the

high toxicity of its hydrolysis products necessitate stringent safety precautions. The

experimental protocols outlined in this guide, based on OECD guidelines, provide a framework

for the systematic evaluation of these hazards. Researchers, scientists, and drug development
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professionals must handle this compound with extreme care, utilizing appropriate engineering

controls and personal protective equipment to mitigate the risk of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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